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Compound of Interest

3-(Difluoromethyl)-4-
Compound Name:
methoxybenzoic acid

CAS No.: 1783735-14-7

Cat. No.: B2665930

Get Quote

Executive Summary

Compound: 3-(Difluoromethyl)-4-methoxybenzoic acid CAS Registry Number: 1783735-14-
7 Molecular Formula:

Molecular Weight: 202.16 g/mol

This compound serves as a strategic intermediate in drug discovery, particularly for modulating
lipophilicity and metabolic stability via the difluoromethyl (

) bioisostere. The
group acts as a lipophilic hydrogen bond donor, distinguishing it from the trifluoromethyl (
) or methyl (

) analogues.

Synthesis & Isolation Context
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Understanding the synthesis is prerequisite to interpreting the spectral impurity profile. The
standard industrial route involves the deoxofluorination of 3-formyl-4-methoxybenzoic acid
using Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®.

Reaction Pathway

The transformation proceeds via the nucleophilic attack of fluoride on the activated aldehyde
carbonyl.

3-Formyl-4-methoxybenzoic acid » | DAST/DCM Intermediate: Hydrolysis/Workup 3-(Difluoromethyl)-4-methoxybenzoic acid
(Precursor) =1 -78°CtoRT Gem-difluoro species (Target)

Click to download full resolution via product page

Figure 1: Deoxofluorination pathway for the synthesis of the target compound.

Spectral Analysis: NMR Spectroscopy

The nuclear magnetic resonance (NMR) profile is dominated by the coupling between the
fluorine atoms (

) and the benzylic proton/carbon.

H NMR (Proton) Data

Solvent: DMSO-

or CDCI
Key Feature: The

proton appears as a characteristic triplet with a large geminal coupling constant (

).
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Interpretation Logic:
e The

triplet at

7.20 ppm is the definitive fingerprint. It distinguishes the product from the aldehyde precursor
(which shows a singlet ~10 ppm) and the monofluoromethyl impurity.

e The large coupling constant (
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Hz) confirms the geminal F-C-H arrangement.

C NMR (Carbon) Data

Solvent: DMSO-

Key Feature: Carbon-Fluorine coupling results in triplets for the

carbon and splitting of adjacent aromatic carbons.

Shift ( Coupling (
Multiplicity Assighment
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F NMR (Fluorine) Data
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-115.0 ppm
o Multiplicity: Doublet (d)
e Coupling:

Hz

e Analysis: The doublet arises from coupling to the single benzylic proton. A singlet would
indicate loss of the proton (e.g., oxidation to

), while a complex multiplet might suggest impurity.

Mass Spectrometry (MS) Profile

Mass spectrometry confirms the molecular weight and reveals the stability of the difluoromethyl
group.

lonization Mode: Electrospray lonization (ESI), Negative Mode (

) is preferred for carboxylic acids.

e Molecular lon:

=201.04

e Calculated Exact Mass: 202.044

 |sotope Pattern: Standard carbon isotope distribution; no CI/Br isotopes.

Fragmentation Pathway ()

Fragmentation typically involves decarboxylation and loss of the difluoromethyl moiety.
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Figure 2: Proposed ESI(-) fragmentation pathway for structural verification.

Infrared (IR) Spectroscopy

IR provides a rapid quality check for the functional groups, particularly the carbonyl and the C-F
bonds.
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Wavenumber (

Intensity Assignment Notes

)

Characteristic of
2800 - 3200 Broad, Med O-H Stretch carboxylic acid

dimers.

Conjugated acid
1685 Strong C=0 Stretch

carbonyl.

) ) Benzene ring skeletal

1605, 1580 Medium C=C Aromatic o

vibrations.

Aryl alkyl ether (Ar-
1260 Strong C-O Stretch

OMe).

Broad bands typical of
1050 - 1150 Strong C-F Stretch

fluorinated alkyls.

Experimental Protocols

Protocol 1: Sample Preparation for NMR

To ensure resolution of the

triplet:

e Solvent: Dissolve 10 mg of sample in 0.6 mL DMSO-

. (CDCl

may cause peak overlapping if the acid proton is not distinct).

e Tube: Use high-grade 5mm NMR tubes to prevent shimming errors.

e Acquisition:
o Set relaxation delay (

) to
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s to allow relaxation of the quaternary carbons and
proton.

o Acquire

NMR without proton decoupling first to verify the doublet, then with decoupling to collapse
to a singlet for purity integration.

Protocol 2: HPLC Purity Check

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

e Mobile Phase:
o A: Water + 0.1% Formic Acid
o B: Acetonitrile + 0.1% Formic Acid
e Gradient: 5% B to 95% B over 10 minutes.
e Detection: UV at 254 nm (aromatic) and 210 nm (general).

o Retention Time: The difluoromethyl group increases lipophilicity compared to the parent
aldehyde. Expect RT shift to a later time (higher
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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